Cas no 1257555-79-5 (CB2R-IN-1)

• Product Name: CB2R-IN-1
• CAS No: 1257555-79-5
• MF: C₂₃H₂₇F₃N₄O₆S₃
• MW: 608.673892259598
• MDL: MFCD30533361
• CID: 4582702
• PubChem ID: 51353567
• Update Time: 2024-11-04

CB2R-IN-1 Chemical and Physical Properties

Names and Identifiers

• CB2R-IN-1
• Methanesulfonamide, 1,1,1-trifluoro-N-[[4-propyl-1-[[1-(2-pyridinylsulfonyl)-1H-indol-2-yl]sulfonyl]-4-piperidinyl]methyl]-
• CS-0018479
• AKOS040732730
• 1257555-79-5
• CHEMBL1271194
• DA-71986
• 1,1,1-trifluoro-N-((4-propyl-1-(1-(pyridin-2-ylsulfonyl)-1H-indol-2-ylsulfonyl)piperidin-4-yl)methyl)methanesulfonamide
• HY-100328
• BDBM50329128
• 1,1,1-trifluoro-N-[[4-propyl-1-(1-pyridin-2-ylsulfonylindol-2-yl)sulfonylpiperidin-4-yl]methyl]methanesulfonamide

• MDL： MFCD30533361
• Inchi： 1S/C23H27F3N4O6S3/c1-2-10-22(17-28-39(35,36)23(24,25)26)11-14-29(15-12-22)38(33,34)21-16-18-7-3-4-8-19(18)30(21)37(31,32)20-9-5-6-13-27-20/h3-9,13,16,28H,2,10-12,14-15,17H2,1H3
• InChI Key： NHSFQIHOYMIPMW-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)S(NCC1(CCC)CCN(S(C2=CC3=C(N2S(C2=NC=CC=C2)(=O)=O)C=CC=C3)(=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 608.10448260g/mol
• Monoisotopic Mass: 608.10448260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 39
• Rotatable Bond Count: 9
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 161Ų

CB2R-IN-1 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides